Cas no 1806963-66-5 (5-(Difluoromethyl)-2-fluoro-4-hydroxy-3-methoxypyridine)

• Product Name: 5-(Difluoromethyl)-2-fluoro-4-hydroxy-3-methoxypyridine
• CAS No: 1806963-66-5
• MF: C₇H₆F₃NO₂
• MW: 193.123252391815
• CID: 4881494
• Update Time: 2025-06-08

5-(Difluoromethyl)-2-fluoro-4-hydroxy-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-fluoro-4-hydroxy-3-methoxypyridine

• Inchi： 1S/C7H6F3NO2/c1-13-5-4(12)3(6(8)9)2-11-7(5)10/h2,6H,1H3,(H,11,12)
• InChI Key： KYWIFUKEJULDPP-UHFFFAOYSA-N
• SMILES： FC1=C(C(C(C(F)F)=CN1)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3

Additional information on 5-(Difluoromethyl)-2-fluoro-4-hydroxy-3-methoxypyridine

Introduction to 5-(Difluoromethyl)-2-fluoro-4-hydroxy-3-methoxypyridine (CAS No. 1806963-66-5)

5-(Difluoromethyl)-2-fluoro-4-hydroxy-3-methoxypyridine is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1806963-66-5, represents a class of heterocyclic molecules that are increasingly being explored for their therapeutic applications. The presence of multiple fluorine atoms and functional groups such as hydroxyl and methoxy substituents makes this molecule a promising candidate for further investigation into its pharmacological effects.

The compound's structure consists of a pyridine core substituted with a difluoromethyl group at the 5-position, a fluoro group at the 2-position, a hydroxy group at the 4-position, and a methoxy group at the 3-position. This specific arrangement of functional groups contributes to its distinct chemical reactivity and biological profile. The fluorine atoms, in particular, are known to enhance the metabolic stability and binding affinity of molecules, making them valuable in drug design.

In recent years, there has been a surge in research focused on developing novel fluorinated compounds for medicinal applications. The difluoromethyl group, in particular, has been extensively studied for its ability to improve the bioavailability and pharmacokinetic properties of drugs. This has led to its incorporation into various therapeutic agents, including antiviral, anticancer, and anti-inflammatory drugs. The fluoro group also plays a crucial role in modulating the electronic properties of the molecule, which can influence its interactions with biological targets.

One of the most compelling aspects of 5-(Difluoromethyl)-2-fluoro-4-hydroxy-3-methoxypyridine is its potential as a building block for more complex pharmacophores. Researchers have leveraged its structural framework to design derivatives with enhanced biological activity. For instance, studies have shown that modifications at the 3-position, such as introducing additional substituents or altering the electronic environment, can significantly impact the compound's efficacy against various diseases.

Recent advancements in computational chemistry have also facilitated the discovery of new applications for this compound. Molecular modeling techniques allow researchers to predict how 5-(Difluoromethyl)-2-fluoro-4-hydroxy-3-methoxypyridine interacts with biological targets at the molecular level. These insights have been instrumental in guiding synthetic efforts aimed at optimizing its pharmacological properties. Additionally, high-throughput screening methods have enabled rapid testing of large libraries of fluorinated compounds, including this one, to identify those with promising therapeutic potential.

The hydroxyl group at the 4-position of 5-(Difluoromethyl)-2-fluoro-4-hydroxy-3-methoxypyridine adds another layer of complexity to its chemical behavior. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can be critical for binding affinity and selectivity. This feature makes the compound particularly interesting for developing drugs that require precise interactions with biological macromolecules. Furthermore, the methoxy group at the 3-position can influence the compound's solubility and metabolic stability, factors that are essential for successful drug development.

In conclusion, 5-(Difluoromethyl)-2-fluoro-4-hydroxy-3-methoxypyridine (CAS No. 1806963-66-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for further exploration into various therapeutic applications. As research in fluorinated compounds continues to advance, it is likely that this molecule will play an increasingly important role in drug discovery and development.